2-Acetoxy-2',5'-dichlorobenzophenone

• IUPAC Name: [2-(2,5-dichlorobenzoyl)phenyl] acetate
• InChI: InChI=1S/C15H10Cl2O3/c1-9(18)20-14-5-3-2-4-11(14)15(19)12-8-10(16)6-7-13(12)17/h2-8H,1H3
• InChI Key: OARMPYWXMFXILX-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC1=CC=CC=C1C(=O)C2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C15H10Cl2O3
• DSSTOX Substance ID: DTXSID60641599
• Molecular Weight: 309.1 g/mol
• CAS RN: 890098-80-3

Description

2-Acetoxy-2',5'-dichlorobenzophenone is a chemical compound that is related to various synthesized benzophenone derivatives. While the specific compound is not directly mentioned in the provided papers, they discuss closely related compounds and their synthesis, structure, and properties, which can provide insights into the behavior of 2-Acetoxy-2',5'-dichlorobenzophenone.

Synthesis Analysis

The synthesis of related compounds involves photochemical reactions and the use of azlactones. For instance, p-Methoxyphenyl o-acetoxybenzoate undergoes a photo-Fries rearrangement to yield 2'-acetoxy-2-hydroxy-5-methoxybenzophenone in good yield . Another related compound, 2-acetoxy-3-(3-methoxy-4-acetoxy-5-chlorophenyl)-propenoic acid, is synthesized from the azlactone of 5-chlorovanillin . These methods suggest that the synthesis of 2-Acetoxy-2',5'-dichlorobenzophenone could potentially involve similar photochemical processes or the use of azlactones as precursors.

Molecular Structure Analysis

X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy are key techniques used to confirm the structures of synthesized compounds. For example, the structure of 2-acetoxy-3-(3-methoxy-4-acetoxy-5-chlorophenyl)-propenoic acid was confirmed using these methods . The detailed molecular structure analysis provides information on the spatial arrangement of atoms within the molecule and the confirmation of the expected chemical structure after synthesis.

Chemical Reactions Analysis

The compounds studied exhibit interesting chemical behaviors, such as transacylation and cyclization reactions. Compound 4, which is similar to the target compound, is not stable on silica gel and isomerizes to another compound . Additionally, the synthesized azlactone derivatives undergo hydrolysis and acetylation to yield various phenylpropenoic acid derivatives . These reactions highlight the reactivity of acetoxy groups in the presence of different chemical environments.

Physical and Chemical Properties Analysis

The physical and chemical properties of these compounds are influenced by their molecular structures. For instance, the crystallization of 2-acetoxy-3-(3-methoxy-4-acetoxy-5-chlorophenyl)-propenoic acid with a molecule of acetic acid indicates the potential for hydrogen bonding and solvate formation . The NMR spectral values provide additional information on the electronic environment of the protons and carbons in the molecule, which can be related to the compound's chemical reactivity and interactions with other molecules.